(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C21H21NO7/c1-22(2)21(24)28-13-6-7-14-16(10-13)29-19(20(14)23)9-12-8-17(26-4)18(27-5)11-15(12)25-3/h6-11H,1-5H3/b19-9-
• InChI Key: JIKOCLAQITXUPA-OCKHKDLRSA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)O2
• Isomeric SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3OC)OC)OC)/O2
• Molecular Formula: C21H21NO7
• Molecular Weight: 399.4 g/mol
• CAS No.: 622793-61-7

Description

The compound (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a benzofuran derivative featuring a benzylidene moiety substituted with 2,4,5-trimethoxy groups and a dimethylcarbamate ester at the 6-position. Its Z-configuration ensures a specific spatial arrangement, influencing its physicochemical properties and biological interactions.

Biological Activity

(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Structural Features

The compound is characterized by a benzofuran core with multiple methoxy substituents and a dimethylcarbamate functional group. The specific stereochemistry indicated by the (Z) configuration may influence its biological interactions significantly.

Structural Feature	Description
Benzofuran Core	Provides a scaffold for biological activity
Methoxy Groups	Enhance lipophilicity and biological membrane interaction
Dimethylcarbamate	Potential for enzyme inhibition and modulation

The biological activity of (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The dimethylcarbamate moiety can act as an inhibitor for specific enzymes, potentially affecting metabolic pathways.
• Receptor Modulation : The compound may bind to certain receptors, modulating their activity and influencing signaling pathways.
• DNA Intercalation : The benzofuran core may intercalate with DNA, affecting gene expression and cellular functions.

Biological Activities

Research on compounds structurally similar to (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate has shown a range of biological activities:

• Antioxidant Activity : Compounds with similar methoxy substitutions have demonstrated significant antioxidant properties.
• Anticancer Potential : Benzofuran derivatives are often explored for their anticancer effects due to their ability to induce apoptosis in cancer cells.
• Antimicrobial Activity : The structural components suggest potential antibacterial and antifungal properties.

Case Studies

• Anticancer Studies : A study investigating the cytotoxic effects of benzofuran derivatives found that compounds with similar structures exhibited significant activity against various cancer cell lines. The mechanism involved apoptosis induction via caspase activation.
• Antioxidant Evaluation : Research demonstrated that certain methoxy-substituted benzofurans showed enhanced free radical scavenging abilities compared to their unsubstituted counterparts, highlighting the role of methoxy groups in enhancing antioxidant capacity.
• Enzyme Interaction Studies : Experimental data indicated that related carbamate compounds effectively inhibited acetylcholinesterase activity, suggesting potential applications in neurodegenerative disease treatment.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s benzofuran core and benzylidene substituents are shared with several derivatives, but variations in substituent groups and positions lead to distinct properties. Key structural analogs include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Benzylidene Substituents	Ester/Carbamate Group	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound: (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate	C₂₂H₂₃NO₈ (inferred)	2,4,5-Trimethoxy	Dimethylcarbamate	~429.4 (calculated)	N/A (data limited)
(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclohexanecarboxylate	C₂₆H₂₆O₈	3,4,5-Trimethoxy	Cyclohexanecarboxylate	466.5	Higher lipophilicity
(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate	C₂₈H₂₆O₁₀	2,4,5-Trimethoxy	2,6-Dimethoxybenzoate	522.5	Enhanced π-π stacking potential
(Z)-methyl 2-((3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)propanoate	C₂₃H₂₂O₈	2,4,5-Trimethoxy	Methyl propanoate	426.4	Commercial availability (Life Chemicals)
(2R,3R,4S,5R)-2-(Acetoxymethyl)-6-(((Z)-3-oxo-2-(quinolin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate (B2)	C₃₂H₃₀NO₁₂	Quinolin-3-ylmethylene	Acetylated sugar derivative	620.18	Antitumor activity (IC₅₀: 2.1 µM)

Key Observations

The latter’s symmetric substitution may enhance crystallinity . Replacing the dimethylcarbamate with a cyclohexanecarboxylate () increases molecular weight and lipophilicity, likely affecting membrane permeability .

Biological Activity: Compound B2 (), with a quinolin-3-ylmethylene group, demonstrates antitumor activity, suggesting that benzylidene modifications significantly influence bioactivity. The target compound’s dimethylcarbamate may offer improved metabolic stability compared to ester-linked derivatives .

Commercial Availability: The methyl propanoate derivative () is marketed by Life Chemicals and Hangzhou Jhechem, indicating its utility as a synthetic intermediate. The target compound’s dimethylcarbamate group could similarly serve in prodrug strategies .